Cas no 1935610-20-0 (1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde)

• Product Name: 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde
• CAS No: 1935610-20-0
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5921498
• PubChem ID: 131026690
• Update Time: 2025-05-20

1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 1-(chloromethyl)-4-ethyl-
• 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde
• 1935610-20-0
• EN300-1620099

• Inchi： 1S/C10H17ClO/c1-2-9-3-5-10(7-11,8-12)6-4-9/h8-9H,2-7H2,1H3
• InChI Key： KYNYHLVXNLYFBC-UHFFFAOYSA-N
• SMILES： C1(CCl)(C=O)CCC(CC)CC1

Computed Properties

• Exact Mass: 188.0967929g/mol
• Monoisotopic Mass: 188.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 256.0±13.0 °C(Predicted)

Additional information on 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde

Comprehensive Overview of 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde (CAS No. 1935610-20-0)

1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde (CAS No. 1935610-20-0) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique chloromethyl and carbaldehyde functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a cyclohexane ring substituted with an ethyl group and a formyl moiety, makes it a valuable building block for pharmaceuticals, agrochemicals, and fragrances.

The growing interest in 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde is driven by its potential applications in green chemistry and sustainable manufacturing. Researchers are increasingly exploring its role in catalytic processes and as a precursor for biodegradable materials. The compound's CAS No. 1935610-20-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its chloromethyl group offers reactivity that is pivotal for cross-coupling reactions, a hot topic in modern synthetic methodologies.

One of the most frequently asked questions about 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde revolves around its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity. The compound's carbaldehyde functionality also makes it susceptible to oxidation, necessitating careful consideration during experimental procedures. These practical insights are crucial for chemists and industrial professionals working with this material.

In the context of AI-driven drug discovery, 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde has emerged as a candidate for virtual screening and molecular docking studies. Its structural features align with the Lipinski's Rule of Five, making it a plausible scaffold for bioactive molecules. This intersection of computational chemistry and synthetic applications underscores the compound's multidisciplinary appeal. Searches for "cyclohexane derivatives in drug design" often highlight its potential, further solidifying its position in contemporary research.

From an industrial perspective, the scalability of 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde synthesis is a critical consideration. Recent advancements in flow chemistry and continuous manufacturing have addressed some of the challenges associated with its production. The compound's CAS No. 1935610-20-0 is frequently referenced in patents related to process optimization, reflecting the ongoing efforts to enhance its accessibility for large-scale applications.

Environmental and regulatory aspects of 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde are also under scrutiny. While the compound is not classified as hazardous under current guidelines, its chloromethyl group necessitates adherence to stringent safety protocols. This aligns with broader industry trends toward sustainable chemical practices and green solvents, topics that dominate search queries in the chemical sector.

In summary, 1-(chloromethyl)-4-ethylcyclohexane-1-carbaldehyde (CAS No. 1935610-20-0) represents a fascinating intersection of synthetic utility and modern research trends. Its applications span from pharmaceuticals to materials science, driven by its reactive chloromethyl and carbaldehyde groups. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.